Cas no 2248307-68-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dicyclobutylacetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dicyclobutylacetate
• CAS No: 2248307-68-6
• MF: C₁₈H₁₉NO₄
• MW: 313.347765207291
• CID: 6028029
• PubChem ID: 165724445
• Update Time: 2025-06-11

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dicyclobutylacetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dicyclobutylacetate
• EN300-6516132
• 2248307-68-6

• Inchi： 1S/C18H19NO4/c20-16-13-9-1-2-10-14(13)17(21)19(16)23-18(22)15(11-5-3-6-11)12-7-4-8-12/h1-2,9-12,15H,3-8H2
• InChI Key： PGJFLZJNBQSQFH-UHFFFAOYSA-N
• SMILES： O(C(C(C1CCC1)C1CCC1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 313.13140809g/mol
• Monoisotopic Mass: 313.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 63.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dicyclobutylacetate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dicyclobutylacetate (CAS No. 2248307-68-6) in Modern Chemical Research

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dicyclobutylacetate, identified by the chemical identifier CAS No. 2248307-68-6, represents a significant compound in the realm of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic ester, characterized by its intricate molecular framework, has garnered attention due to its structural complexity and potential applications in medicinal chemistry. The compound’s core structure consists of an isoindole moiety linked to a dicyclobutylacetate moiety, which endows it with unique electronic and steric properties that make it a promising candidate for further exploration.

The isoindole scaffold is a versatile structural motif frequently encountered in natural products and pharmacologically active molecules. Its aromaticity and ability to engage in π-stacking interactions make it particularly valuable in drug design. In contrast, the dicyclobutylacetate side chain introduces rigidity and steric bulk, which can modulate binding affinities and metabolic stability. This combination of features positions 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dicyclobutylacetate as an intriguing subject for synthetic chemists aiming to develop novel therapeutic agents.

Recent advancements in computational chemistry have enabled the systematic screening of such complex molecules for their biological activity. The integration of molecular modeling techniques with experimental data has allowed researchers to predict the interactions of this compound with biological targets. Preliminary studies suggest that the 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dicyclobutylacetate scaffold may exhibit inhibitory effects on certain enzymes implicated in inflammatory pathways. This hypothesis is supported by the presence of functional groups that can engage in hydrogen bonding and hydrophobic interactions with protein surfaces.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The introduction of the dicyclobutylacetate group requires sophisticated methodologies to achieve high regioselectivity and yield. However, recent reports have highlighted innovative approaches using transition-metal-catalyzed reactions that facilitate the construction of such strained rings. These methods not only improve efficiency but also open avenues for further derivatization and structural optimization.

In the context of drug discovery, the potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dicyclobutylacetate extend beyond mere inhibition of enzymatic activity. Its structural features suggest that it may also serve as a lead compound for developing small-molecule chaperones or allosteric modulators. Such modulators could offer advantages over traditional inhibitors by targeting less conserved regions of biological macromolecules, thereby reducing off-target effects.

The role of computational tools in analyzing the pharmacokinetic properties of this compound cannot be overstated. Advanced software packages allow researchers to simulate drug absorption, distribution, metabolism, and excretion (ADME) profiles before committing resources to large-scale synthesis. These simulations have indicated that modifications to the dicyclobutylacetate moiety could enhance oral bioavailability while maintaining target affinity. Such insights are critical for guiding experimental efforts toward more promising derivatives.

Furthermore, the growing interest in green chemistry principles has influenced synthetic strategies for compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2,2-dicyclobutylacetate. Solvent-free reactions and catalytic processes that minimize waste are being increasingly adopted in academic and industrial settings. These approaches align with broader efforts to make pharmaceutical research more sustainable while maintaining high standards of efficiency and yield.

The potential therapeutic relevance of this compound is further underscored by its structural resemblance to known bioactive molecules. By leveraging known pharmacophores within its framework, medicinal chemists can rationally design analogs with enhanced potency or selectivity. Such rational drug design strategies are becoming increasingly prevalent as computational tools improve our ability to predict molecular interactions at an atomic level.

In conclusion,1,3-dioxo-2,3-dihydro-1H-isoindol-2-ylyl 2, Dicyclobutylacetate(CAS No.2248307^-68-6) represents a compelling example of how structural complexity can be leveraged to develop novel therapeutic agents. Its unique combination of electronic and steric features makes it a valuable scaffold for further exploration in medicinal chemistry. As research continues to uncover new applications for this compound,, its potential as a lead compound or intermediate in drug development is likely to expand significantly.